5,5-difluoro-4,4-dimethylpent-2-ynoic acid
Description
5,5-difluoro-4,4-dimethylpent-2-ynoic acid is a chemical compound with the molecular formula C7H8F2O2 . It has a molecular weight of 162.14 . The compound is stored at a temperature of 4°C and it appears in the form of an oil .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H8F2O2/c1-7(2,6(8)9)4-3-5(10)11/h6H,1-2H3,(H,10,11) . This code represents the molecular structure of the compound, indicating that it contains seven carbon atoms, eight hydrogen atoms, two fluorine atoms, and two oxygen atoms . Physical and Chemical Properties Analysis
This compound is an oil at room temperature . It has a molecular weight of 162.14 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available sources .Mechanism of Action
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin . The precautionary statements recommend avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection . In case of ingestion, contact with skin, or inhalation, specific measures should be taken .
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 5,5-difluoro-4,4-dimethylpent-2-ynoic acid can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "2,2-dimethyl-1,3-dioxolane-4-methanol", "2-bromo-3,3,4,4-tetrafluorobut-1-ene", "Sodium hydride", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Methanol", "Ethanol", "Acetone", "Water" ], "Reaction": [ "Step 1: Conversion of 2,2-dimethyl-1,3-dioxolane-4-methanol to 2,2-dimethyl-1,3-dioxolane-4-methoxyacetaldehyde", "React 2,2-dimethyl-1,3-dioxolane-4-methanol with hydrochloric acid in methanol to form 2,2-dimethyl-1,3-dioxolane-4-methoxyacetaldehyde", "Step 2: Conversion of 2,2-dimethyl-1,3-dioxolane-4-methoxyacetaldehyde to 2-bromo-3,3,4,4-tetrafluorobut-1-ene", "React 2,2-dimethyl-1,3-dioxolane-4-methoxyacetaldehyde with sodium hydride in diethyl ether to form the sodium enolate", "Add 2-bromo-3,3,4,4-tetrafluorobut-1-ene to the reaction mixture and stir at room temperature for several hours to form 2-bromo-3,3,4,4-tetrafluorobut-1-ene", "Step 3: Conversion of 2-bromo-3,3,4,4-tetrafluorobut-1-ene to 5,5-difluoro-4,4-dimethylpent-2-ynoic acid", "React 2-bromo-3,3,4,4-tetrafluorobut-1-ene with sodium bicarbonate in ethanol to form 3,3,4,4-tetrafluorobut-1-ene", "React 3,3,4,4-tetrafluorobut-1-ene with sodium hydroxide in water to form 5,5-difluoro-4,4-dimethylpent-2-yne", "React 5,5-difluoro-4,4-dimethylpent-2-yne with sulfuric acid in acetone to form 5,5-difluoro-4,4-dimethylpent-2-ynoic acid", "Purify the product by washing with water, drying with sodium sulfate, and recrystallizing from ethanol" ] } | |
CAS No. |
2104288-17-5 |
Molecular Formula |
C7H8F2O2 |
Molecular Weight |
162.1 |
Purity |
95 |
Origin of Product |
United States |
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